Ytterbium-174

• IUPAC Name: ytterbium-174
• InChI: InChI=1S/Yb/i1+1
• InChI Key: NAWDYIZEMPQZHO-OUBTZVSYSA-N
• Canonical SMILES: [Yb]
• Isomeric SMILES: [174Yb]
• Molecular Formula: Yb
• DSSTOX Substance ID: DTXSID20163520
• Molecular Weight: 173.9388675 g/mol
• CAS No.: 14683-29-5

Description

Ytterbium-174 is a stable isotope of the element ytterbium, which is part of the lanthanide series in the periodic table. Ytterbium has the atomic number 70 and is represented by the symbol Yb. This compound is one of the naturally occurring isotopes of ytterbium, with an isotopic mass of approximately 173.93887 atomic mass units. It is the most abundant isotope of ytterbium, constituting about 31.9% of natural ytterbium .

Preparation Methods

Synthetic Routes and Reaction Conditions: Ytterbium-174 can be isolated from natural ytterbium through various separation techniques. One common method involves the use of ion-exchange chromatography, where ytterbium is separated from other lanthanides based on differences in their ionic radii and charge densities. Another method is vacuum sublimation, which can effectively separate ytterbium from other elements by exploiting differences in their sublimation points .

Industrial Production Methods: In industrial settings, this compound is typically produced through the reduction of ytterbium oxide (Yb2O3) with a reducing agent such as calcium or lanthanum. The reduction process is carried out in a high-temperature furnace under an inert atmosphere to prevent oxidation. The resulting ytterbium metal is then purified through distillation or zone refining to obtain high-purity this compound .

Chemical Reactions Analysis

Types of Reactions: Ytterbium-174, like other lanthanides, primarily undergoes oxidation-reduction reactions. It can react with oxygen to form ytterbium(III) oxide (Yb2O3). In the presence of dilute acids, this compound reacts to form ytterbium chloride (YbCl3) and hydrogen gas .

Common Reagents and Conditions:

Oxidation: this compound reacts with oxygen at elevated temperatures to form ytterbium(III) oxide.

Reduction: Ytterbium(III) oxide can be reduced using calcium or lanthanum in a high-temperature furnace.

Substitution: this compound can participate in substitution reactions with halogens to form ytterbium halides.

Major Products:

• Ytterbium(III) oxide (Yb2O3)
• Ytterbium chloride (YbCl3)
• Ytterbium halides (e.g., YbF3, YbBr3)

Scientific Research Applications

Ytterbium-174 has a wide range of applications in scientific research:

• Chemistry: this compound is used as a catalyst in various organic reactions, including hydrogenation and polymerization processes .
• Biology: this compound-doped bioactive glasses are investigated for their potential in bone regeneration and drug delivery systems .
• Medicine: this compound is used in the production of radiopharmaceuticals for targeted cancer therapy .
• Industry: this compound is utilized in the manufacturing of high-performance materials, such as superconductors and fiber optic cables .

Mechanism of Action

The mechanism of action of ytterbium-174 in various applications depends on its chemical properties and interactions with other molecules. In catalysis, this compound acts as a Lewis acid, facilitating the formation of reactive intermediates. In biomedical applications, this compound-doped materials interact with biological tissues to promote cell growth and drug delivery . The nuclear spin properties of this compound also make it suitable for use in quantum computing, where it serves as a qubit in optical tweezer arrays .

Comparison with Similar Compounds

Ytterbium-174 can be compared with other lanthanides such as erbium, thulium, and lutetium:

• Erbium (Er): Similar to ytterbium, erbium is used in optical applications, but it has different electronic and magnetic properties.
• Thulium ™: Thulium is less abundant and has different catalytic properties compared to ytterbium.
• Lutetium (Lu): Lutetium is often used in similar applications as ytterbium but has a higher atomic number and different chemical reactivity .

This compound is unique due to its high abundance, stable isotopic nature, and versatile applications in various fields, making it a valuable compound for scientific and industrial use.